Aristolane sesquiterpenoids are a class of terpenoid natural products characterized by the presence of an aristolane core structure, consisting of 15 carbon atoms. These compounds exhibit a diverse array of biological activities and have been found in various plants, including species from the families Asteraceae, Apiaceae, and Euphorbiaceae. Notable examples include aristolochic acid and aristolone, which are known for their cytotoxic and immunomodulatory properties. Aristolane sesquiterpenoids play significant roles in medicinal chemistry due to their potential as lead compounds for the development of new therapeutic agents targeting various diseases such as cancer, inflammation, and infectious disorders. The structural complexity and functional diversity of these molecules make them attractive subjects for further investigation into their biosynthesis pathways and biological mechanisms.